Cas no 1935189-88-0 ((1-methyl-2-oxopyrrolidin-3-yl)methanesulfonyl chloride)

• Product Name: (1-methyl-2-oxopyrrolidin-3-yl)methanesulfonyl chloride
• CAS No: 1935189-88-0
• MF: C₆H₁₀ClNO₃S
• MW: 211.666499614716
• CID: 5247084
• PubChem ID: 131059614
• Update Time: 2026-03-09

(1-methyl-2-oxopyrrolidin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanesulfonyl chloride, 1-methyl-2-oxo-
• (1-methyl-2-oxopyrrolidin-3-yl)methanesulfonyl chloride

• Inchi： 1S/C6H10ClNO3S/c1-8-3-2-5(6(8)9)4-12(7,10)11/h5H,2-4H2,1H3
• InChI Key： SVKAMAHADUXRTK-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CS(Cl)(=O)=O)C1=O

Additional information on (1-methyl-2-oxopyrrolidin-3-yl)methanesulfonyl chloride

Chemical Overview: (1-Methyl-2-Oxopyrrolidin-3-Yl)Methanesulfonyl Chloride (CAS No. 1935189-88-0)

The compound (1-methyl-2-oxopyrrolidin-3-yl)methanesulfonyl chloride (CAS No. 1935189-88-0) is a highly specialized chemical entity with significant applications in various fields, particularly in organic synthesis and material science. This compound is characterized by its unique structure, which combines a methanesulfonyl chloride group with a 1-methyl-2-oxopyrrolidin-3-yl moiety. The integration of these functional groups imparts distinctive chemical properties, making it a valuable reagent in modern chemical research and industrial processes.

Recent advancements in chemical synthesis have highlighted the importance of methanesulfonyl chloride derivatives in constructing complex molecular architectures. The 1-methyl-2-oxopyrrolidin ring system, a key component of this compound, has been extensively studied for its role in stabilizing reactive intermediates during organic transformations. Researchers have demonstrated that the presence of the methyl group at the 1-position enhances the compound's stability while maintaining its reactivity, making it suitable for a wide range of applications.

One of the most notable applications of (1-methyl-2-oxopyrrolidin-3-yl)methanesulfonyl chloride is in the field of peptide synthesis. The compound acts as an efficient coupling agent, facilitating the formation of amide bonds under mild reaction conditions. This property has been leveraged in the development of novel peptide-based drugs and bioactive molecules. Recent studies have shown that the use of this reagent significantly improves reaction yields and selectivity, making it a preferred choice in medicinal chemistry.

In addition to its role in peptide synthesis, this compound has found applications in polymer chemistry. The methanesulfonyl chloride group serves as a versatile building block for constructing advanced polymer materials with tailored properties. For instance, researchers have utilized this compound to synthesize high-performance polymers with enhanced thermal stability and mechanical strength. These materials hold promise for use in aerospace, electronics, and automotive industries.

The synthesis of (1-methyl-2-oxopyrrolidin-3-yl)methanesulfonyl chloride involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrrolidine ring system, functionalization with the methanesulfonyl chloride group, and subsequent purification to ensure high purity levels. Recent innovations in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, the compound's impact has been a subject of recent research. Studies have shown that proper handling and disposal practices can mitigate potential risks associated with its use. Regulatory frameworks are continuously being updated to ensure safe handling and minimize environmental footprint.

In conclusion, (1-methyl-2-Oxopyrrolidin-3-Yl)Methanesulfonyl Chloride (CAS No. 1935189-88) stands as a testament to advancements in chemical synthesis and materials science. Its unique structure, versatile reactivity, and wide-ranging applications make it an indispensable tool in contemporary chemical research and industrial processes.